Cas no 1314702-17-4 (1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine
• CAS No: 1314702-17-4
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5907716
• PubChem ID: 117346824
• Update Time: 2025-06-11

1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine
• 1314702-17-4
• EN300-1859094

• Inchi： 1S/C13H19NO3/c1-15-10-6-5-9(13(14)7-4-8-13)11(16-2)12(10)17-3/h5-6H,4,7-8,14H2,1-3H3
• InChI Key： HAQVGDDUJVUXIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C1(CCC1)N)OC)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.7Ų

Additional information on 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine

Recent Advances in the Study of 1-(2,3,4-Trimethoxyphenyl)cyclobutan-1-amine (CAS: 1314702-17-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine (CAS: 1314702-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and trimethoxyphenyl moiety, has demonstrated promising biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's role as a serotonin receptor modulator. The study revealed that 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine exhibits high affinity for 5-HT2A receptors, suggesting its potential utility in treating psychiatric disorders such as depression and schizophrenia. The researchers employed molecular docking simulations and in vitro binding assays to validate these interactions, providing a robust foundation for further drug development efforts.

In addition to its CNS applications, recent research has explored the anticancer properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine inhibits tubulin polymerization, a mechanism shared by several clinically used anticancer drugs. The study highlighted its efficacy against multidrug-resistant cancer cell lines, positioning it as a potential candidate for overcoming chemotherapy resistance. These findings were supported by in vivo experiments showing tumor growth inhibition in xenograft models.

Another area of interest is the compound's metabolic stability and safety profile. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) investigated the metabolic pathways of 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine using human liver microsomes. The results indicated favorable metabolic stability and low cytochrome P450 inhibition, reducing the likelihood of drug-drug interactions. These properties enhance its attractiveness as a lead compound for further optimization.

Despite these promising findings, challenges remain in the development of 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine as a therapeutic agent. Current research is focusing on improving its bioavailability and target selectivity. Recent synthetic chemistry efforts have yielded several analogs with enhanced pharmacological properties, as reported in a 2024 ACS Medicinal Chemistry Letters publication. These advancements underscore the compound's potential as a versatile scaffold for drug discovery.

In conclusion, the growing body of research on 1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine (CAS: 1314702-17-4) highlights its multifaceted potential in addressing unmet medical needs. Its dual activity in CNS disorders and oncology, coupled with favorable pharmacokinetic properties, makes it a compelling subject for continued investigation. Future studies will likely focus on clinical translation and the development of derivatives with optimized therapeutic profiles.